Cas no 681510-01-0 (2-Methoxy-6-(trifluoromethyl)benzoyl chloride)

2-Methoxy-6-(trifluoromethyl)benzoyl chloride is a versatile acylating agent used in organic synthesis, particularly in the preparation of esters, amides, and other derivatives. Its trifluoromethyl and methoxy substituents enhance reactivity and influence electronic properties, making it valuable for constructing complex molecules in pharmaceuticals and agrochemicals. The compound’s high purity and stability under controlled conditions ensure reliable performance in reactions such as Friedel-Crafts acylation or peptide coupling. Its electron-withdrawing trifluoromethyl group can improve metabolic stability in bioactive compounds, while the methoxy moiety offers further functionalization opportunities. Suitable for use under inert atmospheres, it is a preferred intermediate for researchers requiring precise electrophilic reactivity.

2-Methoxy-6-(trifluoromethyl)benzoyl chloride structure

681510-01-0 structure

Product Name:2-Methoxy-6-(trifluoromethyl)benzoyl chloride

CAS No:681510-01-0

MF:C₉H₆ClF₃O₂

MW:238.590952396393

CID:1725773

PubChem ID:15017534

Update Time:2025-06-08

2-Methoxy-6-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzoyl chloride, 2-methoxy-6-(trifluoromethyl)-
- 2-Methoxy-6-(trifluoromethyl)benzoyl chloride
- JS-4672
- AKOS015956453
- DB-135059
- SCHEMBL1761063
- 681510-01-0
- 2-METHOXY-6-(TRIFLUOROMETHYL)BENZOYLCHLORIDE
- MDL： MFCD09832320
- Inchi： 1S/C9H6ClF3O2/c1-15-6-4-2-3-5(9(11,12)13)7(6)8(10)14/h2-4H,1H3
- InChI Key： HXPBLTYRTHTMFQ-UHFFFAOYSA-N
- SMILES： ClC(C1C(=CC=CC=1C(F)(F)F)OC)=O

Computed Properties

Exact Mass: 238.00088
Monoisotopic Mass: 238.0008416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

2-Methoxy-6-(trifluoromethyl)benzoyl chloride Pricemore >>

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Alichem	A013009245-250mg	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0	97%	250mg	$489.60	2023-09-01
Alichem	A013009245-500mg	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0	97%	500mg	$790.55	2023-09-01
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TRC	M107010-500mg	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0		500mg	$ 195.00	2022-06-04
TRC	M107010-1000mg	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0		1g	$ 315.00	2022-06-04
Apollo Scientific	PC303045-5g	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0		5g	£240.00	2025-02-21
Apollo Scientific	PC303045-10g	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0		10g	£360.00	2025-02-21
Crysdot LLC	CD12043296-10g	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0	95+%	10g	$510	2024-07-24
Apollo Scientific	PC303045-25g	2-Methoxy-6-(trifluoromethyl)benzoyl chloride	681510-01-0		25g	£740.00	2025-02-21